Cas no 100114-41-8 (3-(2-Amino-1,3-thiazol-4-yl)propanoic Acid)

• Product Name: 3-(2-Amino-1,3-thiazol-4-yl)propanoic Acid
• CAS No: 100114-41-8
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD07643246
• CID: 135112
• PubChem ID: 227176
• Update Time: 2025-04-19

3-(2-Amino-1,3-thiazol-4-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminothiazol-4-yl)propanoic acid
• 3-(2-Amino-1,3-thiazol-4-yl)propanoic acid
• 4-Thiazolepropanoicacid, 2-amino-
• 4-thiazolepropanoic acid,2-amino
• NSC18510
• 4-Thiazolepropanoicacid,2-amino-
• AKOS000276584
• BB 0253949
• Z1147235463
• DTXSID00280749
• 3-(2-Aminothiazol-4-yl)propanoicacid
• EN300-72196
• CS-0259048
• SCHEMBL2655261
• CHEMBL419113
• MFCD07643246
• HMS1701C13
• NSC-18510
• 3-(2-Amino-thiazol-4-yl)-propionic acid
• 100114-41-8
• 4-thiazolepropanoic acid, 2-amino-
• 3-(2-Amino-1,3-thiazol-4-yl)propanoic Acid

• MDL： MFCD07643246
• Inchi： 1S/C6H8N2O2S/c7-6-8-4(3-11-6)1-2-5(9)10/h3H,1-2H2,(H2,7,8)(H,9,10)
• InChI Key： VJYCHPGHOKIDDH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CCC(=O)O

Computed Properties

• Exact Mass: 172.03100
• Monoisotopic Mass: 172.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.454
• Boiling Point: 395.8°C at 760 mmHg
• Flash Point: 193.2°C
• Refractive Index: 1.641
• PSA: 104.45000
• LogP: 1.32370